Cas no 492-14-8 ((-)-Butin)

• Product Name: (-)-Butin
• CAS No: 492-14-8
• MF: C₁₅H₁₂O₅
• MW: 272.25278
• CID: 330630
• PubChem ID: 92775
• Update Time: 2024-10-29

(-)-Butin Chemical and Physical Properties

Names and Identifiers

• 7,3,4-Trihydroxyflavanone
• (2S)-2-(3,4-dihydroxyphenyl)-7-hydroxy-2,3-dihydrochromen-4-one
• Butin
• BUTIN (7,3',4'-TRIHYDROXYDIHYDROFLAVONE)
• 3',4',7-Trihydroxyflavanone
• 5-Deoxyeriodictyol
• 7,3',4'-Trihydroxyflavanone
• (S)-7,3',4'-Trihydroxyflavanone
• (2S)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-7-hydroxy-4H-1-benzopyran-4-one
• [ "" ]
• (-)-Butin
• CS-0032187
• SCHEMBL68554
• DTXSID60197708
• MS-23850
• 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIHYDROXYPHENYL)-2,3-DIHYDRO-7-HYDROXY-, (2S)-
• E80807
• Q5002528
• C09614
• HY-N6020
• AKOS026674267
• CHEMBL451168
• BDBM50009647
• 492-14-8
• UNII-S23T8BI9DD
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-7-hydroxy-, (S)-
• S23T8BI9DD
• LMPK12140075
• (2S)-2-(3,4-dihydroxyphenyl)-7-hydroxy-2,3-dihydro-4H-chromen-4-one
• FLAVANONE, 3',4',7-TRIHYDROXY-
• CHEBI:27725
• "(-)-Butin
• Fisetin
• DTXCID80120199
• DA-51481

• Inchi： InChI=1S/C15H12O5/c16-9-2-3-10-12(18)7-14(20-15(10)6-9)8-1-4-11(17)13(19)5-8/h1-6,14,16-17,19H,7H2/t14-/m1/s1
• InChI Key： MJBPUQUGJNAPAZ-CQSZACIVSA-N
• SMILES： OC1C=CC([C@H]2CC(=O)C3C=CC(=CC=3O2)O)=CC=1O

Computed Properties

• Exact Mass: 272.06800
• Monoisotopic Mass: 272.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 90
• XLogP3: 1.8
• Molecular Weight: 272.25
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.485
• Melting Point: 224-226 ºC
• Boiling Point: 582.4±50.0 °C at 760 mmHg
• Flash Point: 226.7±23.6 °C
• Refractive Index: 1.692
• PSA: 86.99000
• LogP: 2.50990
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(-)-Butin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones
• Flavonones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone